Cas no 58-93-5 (Hydrochlorothiazide)

• Product Name: Hydrochlorothiazide
• CAS No: 58-93-5
• MF: C₇H₈ClN₃O₄S₂
• MW: 297.7391
• MDL: MFCD00051765
• CID: 33712
• PubChem ID: 3639
• Update Time: 2025-10-21

Hydrochlorothiazide Chemical and Physical Properties

Names and Identifiers

• Hydrochlorothiazide
• 2H-1,2,4-Benzothiadiazine-7-sulfonamide, 6-chloro-3,4-dihydro-, 1,1-dioxide
• 3,4-Dihydro-6-chloro-7-sulfamyl-1,2,4-benzothiadiazine-1,1-dioxide
• 6-chloro-3,4-dihydro-2h-1,2,4-benzothiadiazine-7-sulfonamide
• 6-Chloro-3,4-dihydro-7-sulphamoyl-1,2,4-ben-zoth-iadi-azine1,1-dioxcide
• 6-chloro-7-sulfamoyl-3,4-dihydro-2h-1,2,4-benzothiadiazine
• 6-Chloro-7-sulfamoyl-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide
• 6-chloro-7-sulfamoyl-3,4-dihydro-2h-1,2,4-benzothiadiazine-1,1-dioxide
• HCTZ
• Hydrochlorothiazide solution
• 6-Chloro-3,4-Dihydro-(2H)-1,2,4-Benzothiadiazine-7-Sulfonamide 1,1-Dioxide
• 3,4-Dihydro-6-chloro-7-sulfamoyl-1,2,4-benzothiadiazine-1,1-dioxide
• 6-Chloro-3,4-dihydro-7-sulfamoyl-2H-1,2,4-benzothiadiazine-1,1-dioxide
• 3,4-Dihydrochlorothiazide
• Hypothiazide
• Esidrix
• Oretic
• Servithiazid
• Hydrosaluric
• Hidrotiazida
• Dichlotiazid
• Hydrochlorthiazide
• Hydrochlorothiazid
• Hydrodiuretic
• Thiuretic
• Maschitt
• Aquarills
• Newtolide
• Disalunil
• Diclotride
• Dichlotride
• Megadiuril
• Hypothiazid
• Aquarius
• Vetidrex
• Idrotiazide
• Esidrex
• Hydril
• Nefrix
• Hidril
• Drenol
• Hidrochlortiazid
• Chlorosulthiadil
• Hydro-Diuril
• Hydro-Aquil
• Jen-Diril
• Dihydrochlorothiazide
• HydroDIURIL
• Dihydrochlorothiazid
• Dihydrochlorothiazidum
• Urodiazin
• Neoflumen
• Hydroth
• Hydrochlorothiazide for peak identification

• MDL： MFCD00051765
• Inchi： 1S/C7H8ClN3O4S2/c8-4-1-5-7(2-6(4)16(9,12)13)17(14,15)11-3-10-5/h1-2,10-11H,3H2,(H2,9,12,13)
• InChI Key： JZUFKLXOESDKRF-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C2C(=C([H])C=1S(N([H])[H])(=O)=O)S(N([H])C([H])([H])N2[H])(=O)=O
• BRN： 625101

Computed Properties

• Exact Mass: 296.96400
• Monoisotopic Mass: 296.964475
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1
• Topological Polar Surface Area: 135

Experimental Properties

• Color/Form: White needle like crystals. It has a strong special smell.
• Density: 1.6761 (rough estimate)
• Melting Point: 273-275 ºC
• Boiling Point: 577°Cat760mmHg
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Refractive Index: 1.6100 (estimate)
• Solubility: In vitro: DMSO solubility 50 mg/ml (167.93 mm; need ultrasonic)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 135.12000
• LogP: 2.97740
• Solubility: It is soluble in acetone, benzene, diethyl ether, chloroform, carbon tetrachloride and ethanol, but poorly soluble in water.
• Merck: 14,4781
• pka: 7.9, 9.2(at 25℃)
• λmax: 318nm(H2O)(lit.)
• Color/Form: 1.0 mg/mL in methanol

Hydrochlorothiazide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P210-P260-P280-P301+P310-P311
• Hazardous Material transportation number：UN 1230 3/PG 2
• WGK Germany：2
• Hazard Category Code： 22
• Safety Instruction： S22-S24-S36/37-S45-S33-S16-S7
• RTECS：DK9100000
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R22
• TSCA：Yes
• Toxicity：LD50 in mice (mg/kg): 590 i.v.; >8000 orally (Piala)
• Storage Condition：Powder -20°C 3 years   4°C 2 years *The compound is unstable in solutions, freshly prepared is recommended.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides